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Introduction
Potassium pentanoate, also known as potassium valerate, is the potassium salt of pentanoic

acid (valeric acid), a short-chain fatty acid (SCFA). While its direct discovery is not historically

landmarked, its significance arises from the biological activities of the pentanoate anion, which

is produced by gut microbiota and plays a role in various physiological processes. This guide

provides a comprehensive overview of the discovery, synthesis, physicochemical properties,

and biological activities of potassium pentanoate, with a focus on its relevance to research and

drug development.

Discovery and History
The history of potassium pentanoate is intrinsically linked to its constituent parts: potassium

and pentanoic acid.

Pentanoic Acid (Valeric Acid): The acid component, pentanoic acid, was first isolated from

the roots of the perennial flowering plant Valeriana officinalis, from which it derives its

common name, valeric acid.[1] This plant has been used in traditional medicine for centuries.

Potassium: The element potassium was first isolated in 1807 by Sir Humphry Davy from

caustic potash (potassium hydroxide) through electrolysis.[2] The term "potash" refers to the
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ash of burnt wood or leaves, which is rich in potassium salts and was a primary source of the

alkali for centuries.[2]

Potassium Pentanoate: A specific date for the first synthesis of potassium pentanoate is not

well-documented, likely because its creation is a straightforward acid-base neutralization

reaction. It is probable that it was first prepared in the 19th century, following the isolation

and characterization of pentanoic acid and the widespread availability of purified potassium

compounds.

Synthesis and Manufacturing
The primary method for synthesizing potassium pentanoate is through the direct neutralization

of pentanoic acid with a potassium base, most commonly potassium hydroxide (KOH). This is

an exothermic acid-base reaction that yields the salt and water.[3]

Experimental Protocol: Synthesis via Direct
Neutralization
This protocol details the laboratory-scale synthesis of potassium pentanoate.

Materials:

Pentanoic acid (C₅H₁₀O₂)

Potassium hydroxide (KOH) pellets

Ethanol

Deionized water

Phenolphthalein indicator

Magnetic stirrer and stir bar

Beakers and Erlenmeyer flasks

Burette
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Rotary evaporator

Procedure:

Reactant Preparation:

Accurately weigh a molar equivalent of pentanoic acid and dissolve it in a minimal amount

of ethanol in a beaker.

Prepare a standardized aqueous solution of potassium hydroxide (e.g., 1 M).

Neutralization Reaction:

Place the pentanoic acid solution in an Erlenmeyer flask with a magnetic stir bar and add

a few drops of phenolphthalein indicator.

Slowly titrate the pentanoic acid solution with the standardized potassium hydroxide

solution from a burette while stirring continuously.

The endpoint of the neutralization is reached when the solution turns a persistent faint pink

color. Record the volume of KOH solution added.

Isolation of Potassium Pentanoate:

Combine the reactants in a larger beaker based on the stoichiometry determined from the

titration.

The resulting solution is an aqueous-ethanolic solution of potassium pentanoate.

Remove the solvents (water and ethanol) using a rotary evaporator under reduced

pressure.

The resulting solid is potassium pentanoate.

Purification (Optional):

The potassium pentanoate can be further purified by recrystallization from a suitable

solvent if necessary.
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Chemical Equation:

CH₃(CH₂)₃COOH + KOH → CH₃(CH₂)₃COOK + H₂O[3]

Reactant Preparation

Neutralization Isolation Final Product

Pentanoic Acid in Ethanol

Titration with Phenolphthalein

Aqueous KOH Solution

Solvent Evaporation
(Rotary Evaporator) Potassium Pentanoate

Click to download full resolution via product page

Caption: Workflow for the synthesis of potassium pentanoate.

Physicochemical Properties
A summary of the key physicochemical properties of potassium pentanoate is provided in the

table below.
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Property Value References

IUPAC Name Potassium pentanoate [4]

Synonyms
Potassium valerate, Valeric

acid potassium salt
[5][6]

CAS Number 19455-21-1 [4][7]

Molecular Formula C₅H₉KO₂ [4][5]

Molecular Weight 140.22 g/mol [4]

Appearance White crystalline solid [8]

Melting Point 313.4 °C [5]

Boiling Point 185.3 °C (of pentanoic acid) [6][7]

Flash Point 80.5 °C (of pentanoic acid) [6][7]

Vapor Pressure
0.452 mmHg at 25°C (of

pentanoic acid)
[6][7]

Solubility Soluble in water [8]

pKa of Pentanoic Acid 4.82 [9]

Biological Activity and Signaling Pathways
The biological significance of potassium pentanoate lies in the activity of the pentanoate

(valerate) anion, which is a short-chain fatty acid (SCFA). SCFAs are primarily produced in the

gut by the anaerobic fermentation of dietary fiber by the microbiota.[10][11] They act as

important signaling molecules, influencing various physiological processes.

G-Protein Coupled Receptor (GPCR) Signaling
Pentanoate, like other SCFAs, can activate G-protein coupled receptors, particularly Free Fatty

Acid Receptor 2 (FFAR2, also known as GPR43) and FFAR3 (GPR41).[10][12] This interaction

triggers downstream signaling cascades that can modulate inflammation, glucose metabolism,

and lipid metabolism.[11] For example, activation of FFAR2/3 in intestinal epithelial cells can
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lead to the release of hormones like glucagon-like peptide-1 (GLP-1), which plays a role in

regulating blood sugar levels.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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